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An In-depth Technical Guide to the Crystal Structure and Space Group of Europium(lll) Oxide

Introduction

Europium(lll) oxide (Euz0s) is a technologically significant rare-earth sesquioxide, widely
utilized for its unique luminescent properties. It serves as a red phosphor in lighting and display
technologies, such as fluorescent lamps and television sets, and as an activator for yttrium-
based phosphors.[1][2][3] Its efficacy in these applications is intrinsically linked to its crystal
structure. Europium(lll) oxide is known to exist in several polymorphic forms, with the most
common at ambient conditions being the cubic and monoclinic structures.[1][2][4] This guide
provides a detailed overview of the crystallographic structures of Euz03, experimental protocols
for its synthesis and characterization, and the phase transitions it undergoes under varying
conditions.

Crystal Structures of Europium(lll) Oxide

Europium(lll) oxide primarily exhibits two well-characterized crystal structures at ambient
pressure: a body-centered cubic (C-type) form and a monoclinic (B-type) form.[1][2] The cubic
phase is the stable structure at room temperature, while the monoclinic phase is a metastable
form that can be synthesized under specific conditions or observed during phase transitions.[5]
Other phases, including trigonal (A-type), hexagonal (H-type), and a high-temperature cubic (X-
type), can be accessed under high temperature or high-pressure conditions.[5]

Cubic (C-type) Structure
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The thermodynamically stable phase of Eu20s at ambient conditions is the C-type rare-earth
oxide structure, which is analogous to manganese(lll) oxide.[1][5] This structure belongs to the
body-centered cubic (BCC) crystal system.[6]

Monoclinic (B-type) Structure

The monoclinic B-type structure is another common polymorph of Euz0s. It is
thermodynamically favored at higher temperatures than the C-type but can exist as a
metastable phase at room temperature.[5] This structure is characterized by a lower symmetry
compared to the cubic phase.[7] In this configuration, the europium ions exhibit different
coordination environments, with some Eu3* sites being 6-coordinate and others being 7-
coordinate.[8]

Phase Transitions

Europium(lll) oxide undergoes several structural transformations with changes in temperature
and pressure.[5]

¢ Cubic (C) to Monoclinic (B): A pressure-induced phase transition from the cubic to the
monoclinic structure has been observed at approximately 8.0 GPa. This monoclinic phase is
retained even after the pressure is released.[5] A similar transition occurs with increasing
temperature.

» Monoclinic (B) to Trigonal (A): Under high pressure, the monoclinic phase can transform into
a trigonal (A-type) structure at around 4.7 GPa.[5]

» High-Temperature Transitions: With increasing temperature, Eu20s transitions from the cubic
(C) phase to monoclinic (B), then to trigonal (A), hexagonal (H), and finally to a different
cubic (X) phase before melting.[5]
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Green Synthesis

Polyol Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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